Cas no 52713-19-6 (5-nitro-2-thioxo-dihydro-pyrimidine-4,6-dione)

• Product Name: 5-nitro-2-thioxo-dihydro-pyrimidine-4,6-dione
• CAS No: 52713-19-6
• MF: C₄H₃N₃O₄S
• MW: 189.149318933487
• CID: 847183
• Update Time: 2023-11-19

5-nitro-2-thioxo-dihydro-pyrimidine-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-thioxo-dihydro-pyrimidine-4,6-dione
• 2-Thio-5-nitrobarbitursaeure
• 4,6(1H,5H)-Pyrimidinedione, dihydro-5-nitro-2-thioxo-
• CID 118989377
• 5-nitro-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• Inchi： 1S/C4H3N3O4S/c8-2-1(7(10)11)3(9)6-4(12)5-2/h1H,(H2,5,6,8,9,12)
• InChI Key： FWWOVGDTBAWQHM-UHFFFAOYSA-N
• SMILES： S=C1NC(C(C(N1)=O)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 263
• Topological Polar Surface Area: 136

Experimental Properties

• Density: 1.80±0.1 g/cm3(Predicted)
• Melting Point: >300 °C
• pka: -2.06±0.20(Predicted)